N-(2-hydroxy-2-(thiophen-2-yl)ethyl)-2,5-dimethylbenzamide

• IUPAC Name: N-(2-hydroxy-2-thiophen-2-ylethyl)-2,5-dimethylbenzamide
• InChI: InChI=1S/C15H17NO2S/c1-10-5-6-11(2)12(8-10)15(18)16-9-13(17)14-4-3-7-19-14/h3-8,13,17H,9H2,1-2H3,(H,16,18)
• InChI Key: JEXPXINAGTZIHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NCC(C2=CC=CS2)O
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate thiophene derivative with a 2,5-dimethylbenzamide derivative. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzamide and thiophene groups would likely contribute to the compound’s aromaticity, while the hydroxyethyl group could participate in hydrogen bonding.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be influenced by its functional groups. For example, the benzamide group could undergo reactions typical of carboxamides, such as hydrolysis or reduction. The thiophene group, being a heteroaromatic, could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. For example, the presence of the polar hydroxyethyl and benzamide groups could enhance its solubility in polar solvents.

Scientific Research Applications

Neurodegenerative Disease Diagnosis

Research has utilized derivatives of thiophene for the localization and load determination of neurofibrillary tangles (NFTs) and beta-amyloid senile plaques (APs) in Alzheimer's disease (AD) patients. A study by Shoghi-Jadid et al. (2002) utilized a hydrophobic radiofluorinated derivative in conjunction with positron emission tomography (PET) to noninvasively monitor AP and NFT development, potentially facilitating the diagnostic assessment of patients with AD and assisting in response monitoring during experimental treatments (Shoghi-Jadid et al., 2002).

Organic Synthesis

In the realm of organic synthesis, Lvov et al. (2017) described the base-induced aerobic dimerization of ethyl 4-(2,5-dimethylthiophen-3-yl)-3-ketobutanoate, leading to photochromic diarylethene with potential applications in producing photoactive compounds (Lvov et al., 2017).

Corrosion Inhibition

Research on corrosion inhibition has also utilized thiophene derivatives. Daoud et al. (2014) synthesized a compound that showed efficient inhibition of corrosion in mild steel X52 in acidic solutions, demonstrating the potential of thiophene derivatives in protecting industrial materials (Daoud et al., 2014).

Mechanism of Action

Target of Action

The primary targets of N-(2-hydroxy-2-(thiophen-2-yl)ethyl)-2,5-dimethylbenzamide are currently unknown. This compound is a novel heterocyclic compound

Mode of Action

. This suggests that N-(2-hydroxy-2-(thiophen-2-yl)ethyl)-2,5-dimethylbenzamide may interact with its targets in a similar manner.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures should be followed to minimize risk.